(E)-3-(benzo[d][1,3]dioxol-5-ylamino)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-ylamino)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H17N3O2S/c1-13-3-5-17(14(2)7-13)18-11-27-21(24-18)15(9-22)10-23-16-4-6-19-20(8-16)26-12-25-19/h3-8,10-11,23H,12H2,1-2H3/b15-10+
• InChI Key: NYQXFIRKZKVAHK-XNTDXEJSSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C(=CNC3=CC4=C(C=C3)OCO4)C#N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC4=C(C=C3)OCO4)/C#N)C
• Molecular Formula: C21H17N3O2S
• Molecular Weight: 375.4 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-ylamino)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C21H17N3O2S and its molecular weight is 375.45. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(benzo[d][1,3]dioxol-5-ylamino)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(benzo[d][1,3]dioxol-5-ylamino)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Evaluation and Therapeutic Potential

A study explored the synthesis of derivatives similar to the mentioned compound and evaluated their therapeutic potential. The in vitro anti-tumor evaluation against MCF-7 (breast carcinoma) cell line showed that these compounds possess good anti-tumor activities. Some demonstrated significant activities against breast carcinoma, alongside exhibiting excellent antioxidant and anti-inflammatory properties, indicating potential for anticancer, antioxidant, and anti-inflammatory applications (Bhale et al., 2018).

Corrosion Inhibition

Another study focused on benzothiazole derivatives for their corrosion inhibiting effect against steel in acidic solutions. These compounds offered extra stability and higher inhibition efficiencies, showing promise as corrosion inhibitors for protecting materials (Hu et al., 2016).

Cytotoxic Activities

Research into the synthesis and in vitro cytotoxic potency of acrylonitriles, substituted with triazoles or benzimidazoles, revealed some compounds with significant cytotoxic activities against various human cancer cell lines. These findings highlight the potential for developing new anticancer agents (Sa̧czewski et al., 2004).

Photopolymerization Initiators

A novel photoinitiator for free radical polymerization, synthesized from benzophenone and related compounds, showed efficient initiation of acrylates and methacrylates polymerization. This study provides insights into developing new materials for coatings and adhesives (Wang et al., 2011).

Antimicrobial and Antioxidant Agents

The synthesis of chalcone linked imidazolones, including structures related to the compound , exhibited antimicrobial activity against various bacteria and yeast, as well as antioxidant activity. This research underscores the potential for new antimicrobial and antioxidant formulations (Sadula et al., 2014).